(3,5-Difluorophenyl){[4-(morpholin-4-ylmethyl)-2-thienyl]methyl}amine

• IUPAC Name: 3,5-difluoro-N-[[4-(morpholin-4-ylmethyl)thiophen-2-yl]methyl]aniline
• InChI: InChI=1S/C16H18F2N2OS/c17-13-6-14(18)8-15(7-13)19-9-16-5-12(11-22-16)10-20-1-3-21-4-2-20/h5-8,11,19H,1-4,9-10H2
• InChI Key: OLJGDNHHRVWYOS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CSC(=C2)CNC3=CC(=CC(=C3)F)F
• Molecular Formula: C16H18F2N2OS
• Molecular Weight: 324.4 g/mol

Description

(3,5-Difluorophenyl){[4-(morpholin-4-ylmethyl)-2-thienyl]methyl}amine, also known as DMT, is a novel organic compound that has been studied for its potential applications in scientific research and laboratory experiments. DMT is a derivative of the phenethylamine family, which is composed of a wide variety of compounds that are known for their psychoactive effects. DMT is a relatively new compound, and its potential applications are still being explored.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : The synthesis of compounds related to (3,5-Difluorophenyl){[4-(morpholin-4-ylmethyl)-2-thienyl]methyl}amine involves various methods, including amine cyclization, reduction, and acidification. For example, 3-methyl-5-phenyl-(2-difluorophenyl)-2-morpholinol Hydrochloride was synthesized using such methods, emphasizing advantages like shorter reaction time and high yield (Cheng Chuan, 2011).

• Spectroscopic Characterization : These compounds have been characterized using various spectroscopic techniques like IR, 1H NMR, and MS spectra. For instance, 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, significant for their biological activities, were structurally confirmed by 1H NMR and MS (H. Lei et al., 2017).

• Molecular Structure Analysis : X-ray crystallography has been used to determine the structure of related compounds, revealing key aspects like conformation and molecular interactions. For instance, the molecular structure of 5-methyl-2-(morpholin-4-ylamino)-5,6-dihydro-4H-1,3-thiazin-4-one was analyzed, demonstrating its high antiradical and anti-inflammatory activity (I. Kulakov et al., 2015).

Biological Applications

• Antimicrobial Activities : Certain derivatives, such as 1,2,4-triazole derivatives including morpholine components, have been synthesized and found to possess good or moderate antimicrobial activities against various microorganisms (H. Bektaş et al., 2007).

• Potential in Cancer Therapy : Some compounds, like 3,5-disubstituted 1,2,4-thiadiazoles, which are structurally related, have shown selective cytotoxic action against cancer cells, indicating potential for development in cancer therapy (A. Proshin et al., 2021).

Chemical Reactivity and Interaction Studies

• Reactivity with Other Chemicals : Studies have explored how these compounds react with other chemicals, providing insights into their chemical properties and potential applications. For example, the interaction of 3-methyl-4-nitro-3-thiolene-1,1-dioxide with amines like morpholine has been studied, offering a deeper understanding of their reactivity (I. Efremova et al., 2013).